2-{4-[(3,5-dichloropyridin-2-yl)oxy]phenoxy}-N-(2-fluorophenyl)acetamide

• Molecular Formula: C19H13Cl2FN2O3
• Molecular Weight: 407.2 g/mol
• IUPAC Name: 2-[4-(3,5-dichloropyridin-2-yl)oxyphenoxy]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C19H13Cl2FN2O3/c20-12-9-15(21)19(23-10-12)27-14-7-5-13(6-8-14)26-11-18(25)24-17-4-2-1-3-16(17)22/h1-10H,11H2,(H,24,25)
• InChI Key: XFBFSJCMOFGNLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)COC2=CC=C(C=C2)OC3=C(C=C(C=N3)Cl)Cl)F

Description

2-{4-[(3,5-DICHLORO-2-PYRIDYL)OXY]PHENOXY}-N~1~-(2-FLUOROPHENYL)ACETAMIDE is a complex organic compound known for its unique chemical structure and properties. This compound is characterized by the presence of a pyridyl group, a phenoxy group, and a fluorophenyl group, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[(3,5-DICHLORO-2-PYRIDYL)OXY]PHENOXY}-N~1~-(2-FLUOROPHENYL)ACETAMIDE typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of 3,5-dichloro-2-pyridyl with phenoxyacetyl chloride under controlled conditions to form an intermediate, which is then reacted with 2-fluoroaniline to yield the final product. The reaction conditions often require the use of solvents such as dichloromethane and catalysts like triethylamine to facilitate the process.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-{4-[(3,5-DICHLORO-2-PYRIDYL)OXY]PHENOXY}-N~1~-(2-FLUOROPHENYL)ACETAMIDE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the chlorine atoms can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce amines or alcohols.

Scientific Research Applications

2-{4-[(3,5-DICHLORO-2-PYRIDYL)OXY]PHENOXY}-N~1~-(2-FLUOROPHENYL)ACETAMIDE has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{4-[(3,5-DICHLORO-2-PYRIDYL)OXY]PHENOXY}-N~1~-(2-FLUOROPHENYL)ACETAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-ethoxyethyl 2-{4-[(3,5-dichloro-2-pyridyl)oxy]phenoxy}propanoate
• [(4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxy]acetic acid methyl ester

Uniqueness

2-{4-[(3,5-DICHLORO-2-PYRIDYL)OXY]PHENOXY}-N~1~-(2-FLUOROPHENYL)ACETAMIDE stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties